Cas no 1261890-18-9 (6-(3,5-Dimethylphenyl)-2-formylphenol)

• Product Name: 6-(3,5-Dimethylphenyl)-2-formylphenol
• CAS No: 1261890-18-9
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD18314641
• CID: 2761530
• PubChem ID: 53220322
• Update Time: 2025-07-31

6-(3,5-Dimethylphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-Dimethylphenyl)-2-formylphenol, 95%
• DTXSID10685069
• 6-(3,5-DIMETHYLPHENYL)-2-FORMYLPHENOL
• MFCD18314641
• 1261890-18-9
• 2-Hydroxy-3',5'-dimethyl[1,1'-biphenyl]-3-carbaldehyde
• 6-(3,5-Dimethylphenyl)-2-formylphenol

• MDL： MFCD18314641
• Inchi： 1S/C15H14O2/c1-10-6-11(2)8-13(7-10)14-5-3-4-12(9-16)15(14)17/h3-9,17H,1-2H3
• InChI Key： NZESCINJPKXOML-UHFFFAOYSA-N
• SMILES： OC1C(C=O)=CC=CC=1C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 226.099379685g/mol
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 6-(3,5-Dimethylphenyl)-2-formylphenol

Comprehensive Guide to 6-(3,5-Dimethylphenyl)-2-formylphenol (CAS No. 1261890-18-9): Properties, Applications, and Market Insights

6-(3,5-Dimethylphenyl)-2-formylphenol (CAS No. 1261890-18-9) is a specialized organic compound with a unique molecular structure that makes it valuable in various chemical synthesis and pharmaceutical research applications. This compound, often referred to by its systematic name or CAS number, has gained attention due to its role as a key intermediate in the development of advanced materials and bioactive molecules. Researchers and industry professionals frequently search for information about its synthesis methods, physical properties, and potential uses, making it a topic of significant interest in the chemical community.

The molecular structure of 6-(3,5-Dimethylphenyl)-2-formylphenol features a phenolic hydroxyl group and an aldehyde functional group, which contribute to its reactivity and versatility. These functional groups enable the compound to participate in various condensation reactions and nucleophilic additions, making it useful for creating more complex molecules. Recent studies have explored its potential in drug discovery, particularly in the design of small molecule inhibitors and fluorescence probes. The compound's solubility characteristics and stability profile are also critical factors that researchers consider when incorporating it into experimental protocols.

One of the most searched topics related to 6-(3,5-Dimethylphenyl)-2-formylphenol is its application in material science. The compound has shown promise in the development of organic semiconductors and photovoltaic materials, aligning with the growing demand for sustainable energy solutions. Additionally, its role in coordination chemistry has been investigated, with studies highlighting its ability to form metal complexes that could be used in catalysis or sensing applications. These cutting-edge applications make the compound a subject of ongoing research and development.

From a commercial perspective, 6-(3,5-Dimethylphenyl)-2-formylphenol is available through specialized chemical suppliers and research reagent providers. The compound's market demand is driven by its utility in academic laboratories and industrial R&D settings. Quality control parameters, such as purity levels and analytical standards, are frequently discussed in procurement specifications, reflecting the importance of consistency in research outcomes. As the chemical industry continues to evolve, the compound's relevance in high-value applications is expected to grow.

Safety and handling of 6-(3,5-Dimethylphenyl)-2-formylphenol are also common search queries among laboratory professionals. While the compound is not classified as highly hazardous, proper storage conditions and personal protective equipment (PPE) are recommended to ensure safe handling. Researchers often seek guidance on compatibility with other reagents and waste disposal methods, underscoring the need for comprehensive safety data. These practical considerations are essential for maintaining laboratory safety standards and regulatory compliance.

In summary, 6-(3,5-Dimethylphenyl)-2-formylphenol (CAS No. 1261890-18-9) is a multifaceted compound with significant potential in scientific research and industrial applications. Its unique chemical properties, combined with its role in emerging technologies, make it a valuable asset for chemists and material scientists. As interest in custom synthesis and specialty chemicals continues to rise, this compound is likely to remain a focus of innovation and discovery in the years to come.